Cas no 1360547-46-1 (3-Boc-amino-2-oxo-pyrrolidine-3-carboxylic Acid)

• Product Name: 3-Boc-amino-2-oxo-pyrrolidine-3-carboxylic Acid
• CAS No: 1360547-46-1
• MF: C₁₀H₁₆N₂O₅
• MW: 244.244442939758
• MDL: MFCD21602368
• CID: 5053255
• Update Time: 2026-02-28

3-Boc-amino-2-oxo-pyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Bocamino-2-oxo-pyrrolidine-3-carboxylic acid
• 3-Boc-amino-2-oxo-pyrrolidine-3-carboxylic acid
• 3-((tert-Butoxycarbonyl)amino)-2-oxopyrrolidine-3-carboxylic acid
• 3-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxopyrrolidine-3-carboxylic acid
• 3-Boc-amino-2-oxo-pyrrolidine-3-carboxylic Acid

• MDL： MFCD21602368
• Inchi： 1S/C10H16N2O5/c1-9(2,3)17-8(16)12-10(7(14)15)4-5-11-6(10)13/h4-5H2,1-3H3,(H,11,13)(H,12,16)(H,14,15)
• InChI Key： JKZKJGNWYVGPFI-UHFFFAOYSA-N
• SMILES： O(C(NC1(C(=O)O)C(NCC1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 360
• XLogP3: 0.6
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Boc-amino-2-oxo-pyrrolidine-3-carboxylic Acid

3-Boc-amino-2-oxo-pyrrolidine-3-carboxylic Acid (CAS No. 1360547-46-1): A Comprehensive Overview

The compound 3-Boc-amino-2-oxo-pyrrolidine-3-carboxylic Acid (CAS No. 1360547-46-1) is a significant molecule in the field of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention for its potential applications in drug discovery and development. The Boc (tert-butoxycarbonyl) protecting group plays a crucial role in its synthesis and functionalization, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly due to their ability to modulate biological pathways and interact with target proteins. The 2-oxo-pyrrolidine moiety in this compound is known to enhance bioavailability and stability, making it an attractive candidate for therapeutic agents. Researchers have explored its potential as a precursor for peptide synthesis, where the Boc group serves as an efficient protecting group during solid-phase synthesis.

The synthesis of 3-Boc-amino-2-oxo-pyrrolidine-3-carboxylic Acid involves a series of well-established organic reactions, including nucleophilic acyl substitution and peptide coupling techniques. The incorporation of the Boc group ensures that the amino functionality remains protected during critical steps of the synthesis, allowing for precise control over the reaction pathway. This compound has been utilized in the construction of complex molecules, such as cyclic peptides and macrocycles, which are of interest in drug design.

From a biological standpoint, the compound exhibits interesting properties that make it a valuable tool in studying enzyme mechanisms and protein interactions. Its carboxylic acid group can participate in hydrogen bonding, which is essential for its interactions with biological systems. Recent advancements in computational chemistry have enabled researchers to model the binding affinity of this compound to various protein targets, providing insights into its potential therapeutic applications.

In terms of applications, 3-Boc-amino-2-oxo-pyrrolidine-3-carboxylic Acid has been explored in the development of inhibitors for proteolytic enzymes, such as proteases and peptidases. These enzymes play critical roles in various pathological conditions, including cancer and inflammatory diseases. By leveraging the structural features of this compound, researchers have designed potent inhibitors that demonstrate high specificity and efficacy in preclinical models.

The integration of green chemistry principles into the synthesis of this compound has also been a focus of recent research efforts. Scientists have developed environmentally friendly methods to synthesize 3-Boc-amino-2-oxo-pyrrolidine-3-carboxylic Acid, reducing waste generation and improving process efficiency. These sustainable approaches align with global initiatives to promote eco-friendly chemical practices.

Furthermore, the compound's role in peptide-based drug delivery systems has been investigated. Its ability to form stable complexes with drugs enhances their solubility and delivery efficiency, making it a promising candidate for targeted therapy applications. The combination of its structural versatility and functional groups positions it as a key molecule in advancing nanotechnology-based drug delivery systems.

In conclusion, 3-Boc-amino-2-oxo-pyrrolidine-3-carboxylic Acid (CAS No. 1360547-46-1) stands out as a multifaceted compound with diverse applications in organic synthesis, pharmacology, and materials science. Its unique chemical properties and functional groups continue to drive innovative research across various disciplines, solidifying its importance in contemporary chemical research.